Cas no 130232-98-3 ((2R)-2-[(tert-butoxy)methyl]oxirane)

(2R)-2-[(tert-Butoxy)methyl]oxirane is a chiral epoxide derivative characterized by its tert-butoxymethyl substituent, which enhances steric and electronic properties for selective synthetic applications. Its rigid oxirane ring and stereospecific (R)-configuration make it a valuable intermediate in asymmetric synthesis, particularly for constructing complex chiral molecules in pharmaceuticals and fine chemicals. The tert-butoxy group improves solubility in organic solvents and stability under various reaction conditions. This compound is particularly useful in nucleophilic ring-opening reactions, where its stereochemistry ensures high enantioselectivity. Its well-defined structure and reactivity profile facilitate controlled functionalization, making it a preferred choice for researchers requiring precise chiral building blocks.

(2R)-2-[(tert-butoxy)methyl]oxirane structure

130232-98-3 structure

Product Name:(2R)-2-[(tert-butoxy)methyl]oxirane

CAS No:130232-98-3

MF:C₇H₁₄O₂

MW:130.184862613678

CID:1225424

PubChem ID:12618335

Update Time:2025-05-20

(2R)-2-[(tert-butoxy)methyl]oxirane Chemical and Physical Properties

Names and Identifiers

- Oxirane, [(1,1-dimethylethoxy)methyl]-, (2R)-
- (R)-t-Butyl glycidyl ether
- (2R)-2-[(1,1-dimethylethoxy)methyl]Oxirane
- (2R)-2-(tert-Butoxymethyl)oxirane
- (2R)-2-[(tert-butoxy)methyl]oxirane
- SCHEMBL402955
- Q27285394
- F87055
- Oxirane, 2-((1,1-dimethylethoxy)methyl)-, (2R)-
- Oxirane, ((1,1-dimethylethoxy)methyl)-, (-)-
- Oxirane, 2-[(1,1-dimethylethoxy)methyl]-, (2R)-
- tert-Butyl glycidyl ether, (-)-
- UNII-O65YZ0RP4G
- EN300-784645
- (2R)-2-[(2-methylpropan-2-yl)oxymethyl]oxirane
- CS-0056061
- tert-Butyl glycidyl ether, (R)-
- (R)-2-t-butoxymethyl-oxiran
- (-)-tert-Butyl glycidyl ether
- O65YZ0RP4G
- Oxirane, ((1,1-dimethylethoxy)methyl)-, (2R)-
- 130232-98-3
- AKOS025212740
- SFJRUJUEMVAZLM-ZCFIWIBFSA-N
- Inchi： 1S/C7H14O2/c1-7(2,3)9-5-6-4-8-6/h6H,4-5H2,1-3H3/t6-/m1/s1
- InChI Key： SFJRUJUEMVAZLM-ZCFIWIBFSA-N
- SMILES： O1C[C@@H]1COC(C)(C)C

Computed Properties

Exact Mass: 130.09942
Monoisotopic Mass: 130.099379685g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 3
Complexity: 93.6
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 21.8Å²

Experimental Properties

PSA: 21.76

(2R)-2-[(tert-butoxy)methyl]oxirane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM390983-250mg	(2R)-2-[(tert-butoxy)methyl]oxirane	130232-98-3	95%+	250mg	$489	2023-03-07
Chemenu	CM390983-500mg	(2R)-2-[(tert-butoxy)methyl]oxirane	130232-98-3	95%+	500mg	$652	2023-03-07
Chemenu	CM390983-1g	(2R)-2-[(tert-butoxy)methyl]oxirane	130232-98-3	95%+	1g	$816	2023-03-07
Chemenu	CM390983-5g	(2R)-2-[(tert-butoxy)methyl]oxirane	130232-98-3	95%+	5g	$2392	2023-03-07
Chemenu	CM390983-10g	(2R)-2-[(tert-butoxy)methyl]oxirane	130232-98-3	95%+	10g	$3547	2023-03-07
eNovation Chemicals LLC	Y1243145-5g	Oxirane, 2-[(1,1-dimethylethoxy)methyl]-, (2R)-	130232-98-3	98%	5g	$135	2024-06-08
eNovation Chemicals LLC	Y1243145-10g	Oxirane, 2-[(1,1-dimethylethoxy)methyl]-, (2R)-	130232-98-3	98%	10g	$185	2024-06-08
eNovation Chemicals LLC	Y1243145-25g	Oxirane, 2-[(1,1-dimethylethoxy)methyl]-, (2R)-	130232-98-3	98%	25g	$310	2024-06-08
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBGJ4046-100MG	(2R)-2-[(tert-butoxy)methyl]oxirane	130232-98-3	95%	100MG	￥ 1,366.00	2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBGJ4046-250MG	(2R)-2-[(tert-butoxy)methyl]oxirane	130232-98-3	95%	250MG	￥ 2,191.00	2023-03-31